![molecular formula C14H16N2O4 B7683433 4-[(2-oxo-3,4-dihydro-1H-quinoline-6-carbonyl)amino]butanoic acid](/img/structure/B7683433.png)
4-[(2-oxo-3,4-dihydro-1H-quinoline-6-carbonyl)amino]butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2-oxo-3,4-dihydro-1H-quinoline-6-carbonyl)amino]butanoic acid is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of quinoline-based compounds and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 4-[(2-oxo-3,4-dihydro-1H-quinoline-6-carbonyl)amino]butanoic acid is not fully understood. However, it has been proposed that it acts by inhibiting the activity of certain enzymes and proteins involved in various biological processes. For example, it has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activity of the protein kinase C, which is involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation and oxidative stress. In addition, it has been found to have neuroprotective effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(2-oxo-3,4-dihydro-1H-quinoline-6-carbonyl)amino]butanoic acid in lab experiments is its broad range of biological activities. This makes it a versatile compound that can be used in a variety of research areas. In addition, its synthesis method is relatively simple and can be easily scaled up for large-scale production. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-[(2-oxo-3,4-dihydro-1H-quinoline-6-carbonyl)amino]butanoic acid. One area of interest is its potential use as a drug delivery system for targeted drug delivery. Another area of research is its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. In addition, further studies are needed to fully understand its mechanism of action and its potential toxicity. Overall, the potential applications of this compound are vast, and further research is needed to fully explore its therapeutic potential.
Conclusion:
This compound is a versatile chemical compound that has been extensively studied for its potential therapeutic applications. Its broad range of biological activities and simple synthesis method make it a promising compound for further research. While its mechanism of action and potential toxicity need to be further investigated, the potential applications of this compound are vast and hold promise for future therapeutic interventions.
Synthesis Methods
The synthesis of 4-[(2-oxo-3,4-dihydro-1H-quinoline-6-carbonyl)amino]butanoic acid involves the reaction of 2-amino-3-cyano-4(3H)-quinazolinone with ethyl 2-bromoacetate in the presence of a base. The resulting intermediate is then hydrolyzed to obtain the target compound. This method has been reported in several studies and has been found to be efficient and reproducible.
Scientific Research Applications
4-[(2-oxo-3,4-dihydro-1H-quinoline-6-carbonyl)amino]butanoic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit antibacterial, antifungal, antiviral, and anticancer properties. In addition, it has been investigated for its potential use as an anti-inflammatory, analgesic, and antioxidant agent. Several studies have also explored its potential as a drug delivery system for targeted drug delivery.
properties
IUPAC Name |
4-[(2-oxo-3,4-dihydro-1H-quinoline-6-carbonyl)amino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4/c17-12-6-4-9-8-10(3-5-11(9)16-12)14(20)15-7-1-2-13(18)19/h3,5,8H,1-2,4,6-7H2,(H,15,20)(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRJYEUDBZDCDGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=C1C=C(C=C2)C(=O)NCCCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.